Cas no 35723-87-6 (Isononanamine,N-propyl- (9CI))

• Product Name: Isononanamine,N-propyl- (9CI)
• CAS No: 35723-87-6
• MF: C₁₂H₂₇N
• MW: 185.349483728409
• CID: 318018
• PubChem ID: 29269213
• Update Time: 2025-04-19

Isononanamine,N-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isononanamine,N-propyl- (9CI)
• N-Propylisononylamine
• 7-methyl-N-propyloctan-1-amine
• DTXSID90189252
• 35723-87-6
• SCHEMBL1021793
• EINECS 252-696-2
• NS00029905

• Inchi： 1S/C12H27N/c1-4-10-13-11-8-6-5-7-9-12(2)3/h12-13H,4-11H2,1-3H3
• InChI Key： NOWPHMVQMCHHOZ-UHFFFAOYSA-N
• SMILES： N(CCC)CCCCCCC(C)C

Computed Properties

• Exact Mass: 185.21451
• Monoisotopic Mass: 185.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03